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Cat. No.: B15570922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biological activity of

Abieslactone, a triterpenoid lactone isolated from Abies plants. The document focuses on its

extensively studied anticancer properties, detailing the mechanism of action, experimental

protocols, and quantitative data. Furthermore, it addresses the current landscape of research

into its potential anti-inflammatory and antiviral activities, highlighting areas for future

investigation.

Anticancer Activity of Abieslactone
Abieslactone has demonstrated selective and potent cytotoxic effects against human

hepatocellular carcinoma (HCC) cell lines.[1] This section summarizes the key findings related

to its anticancer activity, including quantitative measures of cytotoxicity and the underlying

molecular mechanisms.

Cytotoxicity Against Hepatocellular Carcinoma Cells
Abieslactone exhibits a dose-dependent inhibitory effect on the viability of various human

hepatoma cell lines. The half-maximal inhibitory concentration (IC50) values highlight its

potency and selectivity.
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Cell Line Description IC50 (µM)

HepG2
Human Hepatocellular

Carcinoma
9.8

SMMC7721
Human Hepatocellular

Carcinoma
14.3

Huh7
Human Hepatocellular

Carcinoma
17.2

QSG7701
Normal Human Hepatic Cell

Line
> 40

Table 1: Cytotoxicity of

Abieslactone against human

hepatoma and normal hepatic

cell lines.[1]

Mechanism of Anticancer Action
Abieslactone's anticancer activity is multifaceted, primarily involving the induction of cell cycle

arrest and apoptosis through intrinsic and ROS-mediated pathways.

Treatment with Abieslactone leads to the accumulation of HCC cells in the G1 phase of the

cell cycle, thereby halting their proliferation. This arrest is orchestrated by the modulation of key

cell cycle regulatory proteins. Abieslactone upregulates the expression of the tumor

suppressor protein p53 and its downstream target, the cyclin-dependent kinase inhibitor p21.[1]

[2] This, in turn, leads to the downregulation of cyclin-dependent kinase 2 (CDK2) and Cyclin

D1, proteins essential for the G1/S phase transition.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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